Cas no 1212104-62-5 ((1R)-1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethan-1-amine)

• Product Name: (1R)-1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethan-1-amine
• CAS No: 1212104-62-5
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• CID: 5085424
• PubChem ID: 7129105
• Update Time: 2025-05-20

(1R)-1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethan-1-amine
• (1R)-1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethanamine
• D96449
• Z360056118
• BS-44971
• AKOS010400206
• EN300-55095
• 1212104-62-5

• Inchi： 1S/C12H17N/c1-9(13)11-7-6-10-4-2-3-5-12(10)8-11/h6-9H,2-5,13H2,1H3/t9-/m1/s1
• InChI Key： YJZYMMDEDLLIIP-SECBINFHSA-N
• SMILES： N[C@H](C)C1C=CC2CCCCC=2C=1

Computed Properties

• Exact Mass: 175.136099547g/mol
• Monoisotopic Mass: 175.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26

Additional information on (1R)-1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethan-1-amine

Comprehensive Overview of (1R)-1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethan-1-amine (CAS No. 1212104-62-5)

The compound (1R)-1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethan-1-amine (CAS No. 1212104-62-5) is a chiral amine derivative with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a tetrahydronaphthalene backbone and an ethylamine group, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its stereospecific properties, which are critical for drug development and asymmetric synthesis.

In recent years, the demand for chiral amines like (1R)-1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethan-1-amine has surged, driven by advancements in precision medicine and catalysis. This compound is often explored for its role in enzyme inhibition and receptor modulation, aligning with trends in personalized therapeutics. Its CAS No. 1212104-62-5 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and drug discovery.

The synthesis of (1R)-1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethan-1-amine typically involves asymmetric hydrogenation or enzymatic resolution, methods that highlight its stereochemical purity. These techniques are pivotal for producing enantiomerically pure compounds, a growing focus in green chemistry and sustainable manufacturing. Users often query about its solubility, stability, and applications in CNS research, underscoring its multidisciplinary appeal.

From a commercial perspective, CAS No. 1212104-62-5 is cataloged by specialty chemical suppliers catering to pharmaceutical R&D and academic labs. Its structure-activity relationship (SAR) studies are linked to neuroactive compounds, making it a subject of interest for neurological disorder research. The compound’s logP and pKa values are also frequently discussed, as they influence its bioavailability and metabolic pathways.

Emerging trends in AI-driven drug design have further amplified the importance of (1R)-1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethan-1-amine. Computational models often utilize its 3D conformation to predict interactions with biological targets, a topic gaining traction in cheminformatics forums. Additionally, its potential in prodrug development and bioconjugation strategies aligns with searches for novel drug delivery systems.

In summary, (1R)-1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethan-1-amine (CAS No. 1212104-62-5) represents a versatile building block in modern chemistry. Its applications span drug discovery, catalysis, and material science, resonating with both industrial and academic audiences. As research into chiral auxiliaries and stereoselective synthesis expands, this compound is poised to remain a focal point in scientific literature and innovation.